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For researchers and scientists in the fields of renewable energy and catalysis, the quest for
efficient and cost-effective electrocatalysts for the hydrogen evolution reaction (HER) is
paramount. Platinum (Pt) has long been the benchmark catalyst due to its exceptional activity.
However, its high cost and scarcity necessitate the development of viable alternatives. Among
the promising candidates, ruthenium sulfide (RuSz) has emerged as a strong contender. This
guide provides an objective comparison of the performance of ruthenium sulfide and platinum
catalysts for the HER, supported by experimental data and detailed methodologies.

Performance Comparison of RuS:z and Pt Catalysts

The efficacy of an HER catalyst is primarily evaluated based on its overpotential required to
achieve a specific current density (typically 10 mA/cm?2, nio), its Tafel slope, and its long-term
stability. The overpotential represents the extra potential beyond the thermodynamic
requirement needed to drive the reaction, with lower values indicating higher efficiency. The
Tafel slope provides insight into the reaction mechanism and kinetics; a smaller Tafel slope is
generally desirable.
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The following table summarizes the key performance metrics for RuS2 and Pt-based catalysts
under both acidic and alkaline conditions, as reported in various studies. It is important to note
that direct comparisons can be challenging due to variations in catalyst synthesis, electrode
preparation, and testing conditions across different research efforts.

Overpotential Tafel Slope
Catalyst Electrolyte Reference
(N10) (mV) (mV/dec)
RuS: 0.5 M H2S0a4 ~150 Not specified [1]
N-doped N
0.5 M H2S0s4 <100 Not specified [1]
RuS2/Ru
Crystalline RuS:z
1.0 M KOH 11 35.4 [1]
NPs/NSC
Amorphous -
1.0 M KOH 18.9 Not specified [2]
RuS:2
Commercial Pt/C 0.5 M H2SOa4 <50 ~30 [11[3]
Commercial PYC 1.0 M KOH > 30 Not specified [1][4]

From the compiled data, it is evident that ruthenium sulfide catalysts, particularly when doped
or in crystalline nanostructured forms, exhibit HER performance that is highly competitive with,
and in some cases superior to, commercial platinum catalysts, especially in alkaline media.[1]
[4] For instance, crystalline RuS2 nanoparticles on N,S-codoped carbon demonstrated a
remarkably low overpotential of 11 mV at 10 mA/cm2in 1.0 M KOH, outperforming commercial
Pt/C.[1] In acidic conditions, while commercial Pt/C still generally shows lower overpotentials,
modified RuS:z catalysts are closing the performance gap.[1]

Experimental Protocols

Reproducible and comparable results are contingent on standardized experimental procedures.
Below are detailed methodologies for catalyst synthesis and electrochemical evaluation for
HER.

Synthesis of Catalysts
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1. Synthesis of Ruthenium Sulfide (RuSz) Nanoparticles:

A common method for synthesizing RuS2 nanoparticles is a hydrothermal or solvothermal
approach.[5]

e Precursors: A ruthenium salt (e.g., ruthenium(lll) chloride) and a sulfur source (e.g.,
thioacetamide or elemental sulfur) are used.

e Solvent: A suitable solvent, such as deionized water or an organic solvent like ethylene
glycol, is chosen.

e Procedure:
o The ruthenium and sulfur precursors are dissolved in the chosen solvent.
o The solution is transferred to a Teflon-lined stainless-steel autoclave.

o The autoclave is sealed and heated to a specific temperature (e.g., 180-220 °C) for a
designated period (e.g., 12-24 hours).

o After cooling to room temperature, the resulting black precipitate is collected by
centrifugation.

o The product is washed multiple times with deionized water and ethanol to remove any
unreacted precursors and byproducts.

o Finally, the RuS2 nanoparticles are dried in a vacuum oven.
2. Synthesis of Platinum on Carbon (Pt/C) Catalyst:

The impregnation-reduction method is a widely used technique for preparing Pt/C catalysts.[6]

[7]

o Support: High-surface-area carbon black (e.g., Vulcan XC-72) is typically used as the
support material.

e Platinum Precursor: A platinum salt, most commonly hexachloroplatinic acid (HzPtCle), is
used.
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e Reducing Agent: A reducing agent such as sodium borohydride, ethylene glycol, or formic
acid is employed.

e Procedure:

o The carbon support is dispersed in a suitable solvent (e.g., a mixture of deionized water
and isopropanol) and sonicated to form a uniform suspension.

o The platinum precursor solution is added to the carbon suspension under constant stirring.
o The pH of the mixture may be adjusted to optimize platinum deposition.

o The reducing agent is then slowly added to the mixture to reduce the platinum ions to
metallic platinum nanoparticles on the carbon support.

o The mixture is stirred for several hours to ensure complete reduction and deposition.

o The Pt/C catalyst is collected by filtration, washed thoroughly with deionized water, and
dried in a vacuum oven.

Electrochemical Evaluation of HER Performance

The catalytic activity for HER is typically assessed using a three-electrode electrochemical
setup.[8][9][10]

o Working Electrode: A glassy carbon electrode or other conductive substrate coated with the
catalyst ink. The ink is prepared by dispersing a known amount of the catalyst in a mixture of
deionized water, isopropanol, and a binder (e.g., Nafion® solution) through sonication. A
specific volume of the ink is then drop-casted onto the electrode surface and dried.

o Counter Electrode: A platinum wire or graphite rod is commonly used as the counter
electrode.

o Reference Electrode: A saturated calomel electrode (SCE), Ag/AgCl electrode, or a
reversible hydrogen electrode (RHE) is used as the reference electrode. All potentials should
be reported with respect to the RHE.
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o Electrolyte: The electrolyte can be an acidic (e.g., 0.5 M H2S0a.), alkaline (e.g., 1.0 M KOH),

or neutral solution. The electrolyte should be purged with a high-purity inert gas (e.g.,

nitrogen or argon) for at least 30 minutes before the measurement to remove dissolved

oxygen.

o Electrochemical Measurements:

[¢]

Cyclic Voltammetry (CV): CV is performed to clean the electrode surface and to determine
the electrochemical active surface area (ECSA).

Linear Sweep Voltammetry (LSV): LSV is recorded at a slow scan rate (e.g., 5 mV/s) to
obtain the polarization curve, from which the overpotential required to achieve a certain
current density is determined. The data is typically iR-corrected to account for the solution
resistance.

Tafel Plot: The Tafel slope is derived from the linear region of the Tafel plot (overpotential
vs. log of the current density).

Electrochemical Impedance Spectroscopy (EIS): EIS is used to investigate the electrode
kinetics and charge transfer resistance.

Chronoamperometry or Chronopotentiometry: These techniques are employed to evaluate
the long-term stability of the catalyst by holding the potential or current constant for an
extended period.

Visualizing Experimental and Logical Frameworks

To further clarify the processes and concepts discussed, the following diagrams are provided.

Diagram 1: Experimental workflow for HER catalyst evaluation.
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Diagram 2: Key indicators of HER catalyst performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

researchgate.net [researchgate.net]
. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

1.
2
3
e 4.researchgate.net [researchgate.net]
5. researchgate.net [researchgate.net]
6. mdpi.com [mdpi.com]

7

CN103372429B - Preparation method of Pt/C (platinum/carbon) catalyst for fuel cell -
Google Patents [patents.google.com]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b16138080/docs?utm_src=pdf-body-img#ruthenium-sulfide-vs-platinum-a-comparative-guide-for-hydrogen-evolution-reaction-catalysis
https://www.benchchem.com/product/b16138080?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/figure/a-IR-corrected-HER-polarization-curves-of-RuS2-RuS2-Ru-N-RuS2-Ru-and-commercial-Pt-C_fig3_341207946
https://www.researchgate.net/publication/335874240_Amorphous_Ruthenium-Sulfide_with_Isolated_Catalytic_Sites_for_Pt-Like_Electrocatalytic_Hydrogen_Production_Over_Whole_pH_Range
https://www.researchgate.net/figure/A-Tafel-slopes-of-the-catalysts-and-B-HER-mechanisms-in-acid-medium_fig4_336365001
https://www.researchgate.net/publication/330929864_Ruthenium_atomically_dispersed_in_carbon_outperforms_platinum_toward_hydrogen_evolution_in_alkaline_media
https://www.researchgate.net/figure/Synthesis-and-structure-of-RuX2-catalysts-a-b-Schematic-illustrations-of-the-synthesis_fig2_349377112
https://www.mdpi.com/2073-4344/14/9/577
https://patents.google.com/patent/CN103372429B/en
https://patents.google.com/patent/CN103372429B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16138080?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

8. Protocol for Screening Water Oxidation or Reduction Electrocatalyst Activity in a Three-
Electrode Cell for Alkaline Exchange ... | ORNL [ornl.gov]

» 9. Protocol for Screening Water Oxidation or Reduction Electrocatalyst Activity in a Three-
Electrode Cell for Alkaline Exchange Membrane Electrolysis (Journal Article) | OSTI.GOV
[osti.gov]

e 10. researchgate.net [researchgate.net]

» To cite this document: BenchChem. [Ruthenium Sulfide vs. Platinum: A Comparative Guide
for Hydrogen Evolution Reaction Catalysis]. BenchChem, [2026]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b16138080/docs#ruthenium-sulfide-vs-platinum-a-
comparative-guide-for-hydrogen-evolution-reaction-catalysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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